Cas no 1379402-91-1 (3,4-Difluoro-2-methylcinnamic acid)

• Product Name: 3,4-Difluoro-2-methylcinnamic acid
• CAS No: 1379402-91-1
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 5006329
• Update Time: 2025-06-30

3,4-Difluoro-2-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-methylcinnamic acid

• Inchi： 1S/C10H8F2O2/c1-6-7(3-5-9(13)14)2-4-8(11)10(6)12/h2-5H,1H3,(H,13,14)/b5-3+
• InChI Key： BCCOKTIHTXZNEI-HWKANZROSA-N
• SMILES： FC1=C(C=CC(/C=C/C(=O)O)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3,4-Difluoro-2-methylcinnamic acid

Introduction to 3,4-Difluoro-2-methylcinnamic acid (CAS No. 1379402-91-1) and Its Emerging Applications in Chemical Biology

3,4-Difluoro-2-methylcinnamic acid, identified by the chemical abstracts service number 1379402-91-1, is a fluorinated cinnamic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its structural motif of a cinnamic acid backbone with fluoro and methyl substituents, exhibits unique physicochemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 3,4-Difluoro-2-methylcinnamic acid (CAS No. 1379402-91-1) consists of a phenyl ring connected to a trans-α,β-unsaturated carboxylic acid group, with fluorine atoms at the 3rd and 4th positions of the phenyl ring and a methyl group at the 2nd position. This specific arrangement imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The presence of fluorine atoms not only influences the electronic properties of the molecule but also contributes to its binding affinity and selectivity in biological targets.

In recent years, fluorinated aromatic compounds have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The fluoro-substituted cinnamic acids, including 3,4-Difluoro-2-methylcinnamic acid (CAS No. 1379402-91-1), have shown promise in various therapeutic applications. For instance, fluorinated cinnamates have been investigated for their potential in anti-inflammatory and anticancer therapies. The unique electronic distribution induced by fluorine atoms can enhance the interaction with biological targets, leading to improved pharmacological efficacy.

One of the most compelling aspects of 3,4-Difluoro-2-methylcinnamic acid (CAS No. 1379402-91-1) is its versatility as a synthetic intermediate. Its structural features allow for further derivatization into more complex molecules with tailored biological activities. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play pivotal roles in inflammatory pathways. The introduction of fluorine atoms has been shown to enhance the inhibitory potency and selectivity of these derivatives.

Recent studies have highlighted the role of fluoro-substituted cinnamic acids in modulating signal transduction pathways. For example, derivatives of 3,4-Difluoro-2-methylcinnamic acid (CAS No. 1379402-91-1) have been explored for their potential in disrupting protein-protein interactions relevant to oncogenic signaling. The ability of these compounds to interfere with key cellular processes underscores their therapeutic potential in addressing complex diseases.

The synthesis of 3,4-Difluoro-2-methylcinnamic acid (CAS No. 1379402-91-1) typically involves fluorination reactions on cinnamic acid precursors, often employing palladium-catalyzed cross-coupling techniques or electrophilic aromatic substitution methods. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements. Advances in synthetic methodologies have enabled the production of high-purity batches of this compound, facilitating its use in preclinical and clinical studies.

The pharmacokinetic profile of 3,4-Difluoro-2-methylcinnamic acid (CAS No. 1379402-91-1) is another area of active investigation. Fluorine atoms are known to influence metabolic stability and distribution within the body. Studies suggest that this compound exhibits favorable pharmacokinetic properties, including moderate bioavailability and prolonged half-life, making it an attractive candidate for drug development.

In conclusion,3,4-Difluoro-2-methylcinnamic acid (CAS No. 1379402-91-1) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features and biological activities position it as a key intermediate in the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,3,4-Difluoro-2-methylcinnamic acid is poised to play an increasingly significant role in advancing chemical biology and pharmaceutical sciences.